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Compound of Interest

Compound Name: Boc-NH-PEG4-CH2CH2COOH

Cat. No.: B1682598 Get Quote

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

Boc-NH-PEG4-CH2CH2COOH, also known as t-Boc-N-amido-PEG4-acid, is a monodisperse

polyethylene glycol (PEG) linker widely utilized in biomedical research and drug development.

[1][2] Its structure comprises a Boc-protected amine, a flexible tetra-ethylene glycol spacer, and

a terminal carboxylic acid. This heterobifunctional nature allows for sequential and controlled

conjugation to various molecules. The hydrophilic PEG chain enhances the solubility of the

conjugated molecules in aqueous media, a critical attribute for many biological applications.[1]

[2][3] This compound is frequently employed as a linker in the synthesis of Antibody-Drug

Conjugates (ADCs) and Proteolysis Targeting Chimeras (PROTACs).[4][5]

2. Physicochemical Properties

Molecular Formula: C₁₆H₃₁NO₈

Molecular Weight: 365.42 g/mol [5]

Appearance: Typically a viscous liquid or oil[6]

Storage: Recommended storage at -5°C to -20°C, protected from light and moisture.[1]

3. Solubility Profile
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The solubility of Boc-NH-PEG4-CH2CH2COOH is a key consideration for its application in

bioconjugation and drug delivery. The PEG spacer imparts hydrophilicity, leading to good

solubility in a range of solvents. While precise quantitative data is not extensively published, a

qualitative and semi-quantitative solubility profile is provided below based on typical

observations for similar PEGylated molecules.

Table 1: Solubility of Boc-NH-PEG4-CH2CH2COOH in Common Solvents
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Solvent
Chemical
Class

Polarity Solubility Notes

Water Protic High Soluble

The hydrophilic

PEG chain

enhances

aqueous

solubility.[1][2]

Phosphate-

Buffered Saline

(PBS)

Aqueous Buffer High Soluble

Suitable for

many biological

applications.

Dimethyl

Sulfoxide

(DMSO)

Aprotic High Very Soluble

A common

solvent for

preparing stock

solutions.[7]

Dimethylformami

de (DMF)
Aprotic High Very Soluble

Often used in

peptide synthesis

and conjugation

reactions.[7]

Dichloromethane

(DCM)
Chlorinated Intermediate Soluble

Useful for

organic synthesis

and purification

steps.[7]

Tetrahydrofuran

(THF)
Ether Intermediate Soluble

A versatile

solvent for a

range of organic

reactions.[7]

Acetonitrile

(ACN)
Nitrile Intermediate Soluble

Commonly used

as a mobile

phase in HPLC.

[7]

Ethanol Protic High Soluble A polar protic

solvent used in
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various

applications.

Methanol Protic High Soluble

Similar to

ethanol, effective

for dissolving

polar

compounds.

4. Applications

PROTACs: Boc-NH-PEG4-CH2CH2COOH serves as a flexible linker to connect a target

protein-binding ligand and an E3 ligase-binding ligand in a PROTAC molecule.[4][5]

Antibody-Drug Conjugates (ADCs): It can be used as a cleavable or non-cleavable linker to

attach a cytotoxic drug to an antibody.[4][5]

Bioconjugation: The terminal carboxylic acid can be activated to react with primary amines

on proteins, peptides, or other biomolecules to form stable amide bonds.[1][2]

Nanotechnology and Materials Science: Used in the functionalization of nanoparticles and

surfaces to improve their biocompatibility and solubility.[1]

Drug Delivery: The PEG linker can improve the pharmacokinetic properties of drugs by

increasing their solubility and circulation half-life.[6]

5. Experimental Protocols

Protocol 1: General Procedure for Preparing a Stock
Solution
This protocol outlines the steps to prepare a stock solution of Boc-NH-PEG4-CH2CH2COOH
in an appropriate organic solvent like DMSO.

Materials:

Boc-NH-PEG4-CH2CH2COOH
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Equilibrate the vial of Boc-NH-PEG4-CH2CH2COOH to room temperature before opening.

Weigh the desired amount of the compound in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10

mg/mL or 100 mM).

Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle

warming (to 37°C) or sonication can be used to aid dissolution if necessary.[8]

Store the stock solution at -20°C. For long-term storage, aliquoting is recommended to avoid

repeated freeze-thaw cycles.

Protocol 2: Determination of Aqueous Solubility
using the Shake-Flask Method
This protocol describes a standard method for determining the thermodynamic solubility of

Boc-NH-PEG4-CH2CH2COOH in an aqueous buffer like PBS.[9]

Materials:

Boc-NH-PEG4-CH2CH2COOH

Phosphate-Buffered Saline (PBS), pH 7.4

Scintillation vials or glass tubes with screw caps

Orbital shaker or rotator

Centrifuge
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Syringe filters (e.g., 0.22 µm PVDF or PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Procedure:

Add an excess amount of Boc-NH-PEG4-CH2CH2COOH to a vial containing a known

volume of PBS (e.g., 1 mL). The excess solid should be clearly visible.

Seal the vial and place it on an orbital shaker at a constant temperature (e.g., 25°C or 37°C).

Shake the mixture for a sufficient time (typically 24-48 hours) to ensure equilibrium is

reached.

After equilibration, centrifuge the suspension to pellet the undissolved solid.

Carefully withdraw the supernatant and filter it through a syringe filter to remove any

remaining solid particles.

Quantify the concentration of the dissolved compound in the filtrate using a validated

analytical method like HPLC. A standard calibration curve of the compound should be

prepared to ensure accurate quantification.

The determined concentration represents the equilibrium solubility of the compound in the

specified solvent at that temperature.

6. Visualizations

Solution Preparation Separation Analysis
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Caption: Workflow for determining equilibrium solubility using the shake-flask method.
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Caption: Role of Boc-NH-PEG4-CH2CH2COOH in PROTAC and ADC synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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